Cas no 340702-07-0 (1H-Isoindole-1,3(2H)-dione,5-ethyl-(9CI))

• Product Name: 1H-Isoindole-1,3(2H)-dione,5-ethyl-(9CI)
• CAS No: 340702-07-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 918734
• PubChem ID: 20472969
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,5-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,5-ethyl-(9CI)
• 5-ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• SCHEMBL11054797
• 1H-ISOINDOLE-1,3(2H)-DIONE, 5-ETHYL-
• 5-Ethylisoindoline-1,3-dione
• 340702-07-0
• DB-279390

• Inchi： 1S/C10H9NO2/c1-2-6-3-4-7-8(5-6)10(13)11-9(7)12/h3-5H,2H2,1H3,(H,11,12,13)
• InChI Key： LJYSAYYNGPZUES-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1)=O)CC

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų